Cas no 1923056-80-7 ((R)-N-Boc-3-methylmorpholine-3-carboxylic acid)

• Product Name: (R)-N-Boc-3-methylmorpholine-3-carboxylic acid
• CAS No: 1923056-80-7
• MF: C₁₁H₁₉NO₅
• MW: 245.27
• CID: 5153030
• Update Time: 2025-05-20

(R)-N-Boc-3-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-3-methylmorpholine-3-carboxylic acid
• 3,4-Morpholinedicarboxylic acid, 3-methyl-, 4-(1,1-dimethylethyl) ester, (3R)-

• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-5-6-16-7-11(12,4)8(13)14/h5-7H2,1-4H3,(H,13,14)/t11-/m1/s1
• InChI Key： OWKAFGALKWOGOO-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC[C@]1(C)C(O)=O

Additional information on (R)-N-Boc-3-methylmorpholine-3-carboxylic acid

Comprehensive Overview of (R)-N-Boc-3-methylmorpholine-3-carboxylic acid (CAS No. 1923056-80-7)

(R)-N-Boc-3-methylmorpholine-3-carboxylic acid (CAS No. 1923056-80-7) is a chiral building block widely used in pharmaceutical synthesis and organic chemistry. This compound belongs to the morpholine family, characterized by its N-Boc protection group and carboxylic acid functionality, making it a versatile intermediate for drug discovery and fine chemical applications. Its unique stereochemistry at the 3-position enhances its value in asymmetric synthesis, particularly in the development of bioactive molecules.

The growing demand for chiral intermediates like (R)-N-Boc-3-methylmorpholine-3-carboxylic acid reflects trends in precision medicine and targeted therapies. Researchers frequently search for "N-Boc protected morpholine derivatives" or "chiral carboxylic acid building blocks" to optimize synthetic routes for APIs (Active Pharmaceutical Ingredients). With CAS No. 1923056-80-7, this compound is cataloged in major chemical databases, ensuring traceability and quality compliance for industrial and academic use.

In drug design, the morpholine ring is prized for its ability to improve solubility and metabolic stability. The Boc group in (R)-N-Boc-3-methylmorpholine-3-carboxylic acid offers temporary amine protection, enabling selective reactions—a feature highlighted in recent publications on peptide coupling and heterocycle functionalization. These properties align with current interests in "green chemistry" and "atom-efficient synthesis," as the compound minimizes waste generation during multi-step processes.

Analytical data for CAS No. 1923056-80-7 typically includes high HPLC purity (>98%) and specific optical rotation values, critical for enantioselective applications. Suppliers often provide technical specifications such as "storage conditions for N-Boc compounds" (e.g., 2–8°C under inert gas) and "handling guidelines for chiral acids," addressing common user queries. The compound’s stability under neutral conditions makes it suitable for long-term projects, though recommendations emphasize avoiding strong bases to preserve the Boc protecting group.

Emerging applications of (R)-N-Boc-3-methylmorpholine-3-carboxylic acid include its role in PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitor design—areas gaining traction in oncology research. Its structural flexibility allows linkage to E3 ligase ligands or warheads, answering search trends like "morpholine-based PROTAC linkers." Additionally, the compound’s carboxylic acid moiety facilitates bioconjugation, relevant to antibody-drug conjugate (ADC) development.

Regulatory and safety profiles of CAS No. 1923056-80-7 adhere to standard laboratory chemical protocols. While not classified as hazardous, users frequently seek "MSDS for N-Boc morpholine derivatives" and "waste disposal methods for chiral acids," underscoring the importance of responsible handling. The compound’s compatibility with common solvents (e.g., DCM, THF) and reagents (e.g., EDC/HOBt) further enhances its utility in scalable synthesis.

In summary, (R)-N-Boc-3-methylmorpholine-3-carboxylic acid (CAS No. 1923056-80-7) bridges academic innovation and industrial demand, driven by its stereochemical precision and multifunctional design. Its alignment with cutting-edge topics like "degradation therapeutics" and "sustainable catalysis" ensures continued relevance in chemical research and development.